Cas no 192190-09-3 ([1,1'-Biphenyl]-4-ol,2',3,3',4',5'-pentachloro-)

[1,1'-Biphenyl]-4-ol,2',3,3',4',5'-pentachloro- structure
192190-09-3 structure
Product Name:[1,1'-Biphenyl]-4-ol,2',3,3',4',5'-pentachloro-
CAS No:192190-09-3
MF:C12H5Cl5O
MW:342.432498693466
CID:182034
PubChem ID:644180
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol,2',3,3',4',5'-pentachloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,2',3,3',4',5'-pentachloro-
    • 2-chloro-4-(2,3,4,5-tetrachlorophenyl)phenol
    • 2',3,3',4',5'-Pentachloro-4-biphenylol
    • 2',3,3',4',5'-pentachlorobiphenyl-4-ol
    • 4-Hydroxy-2',3,3',4',5'-pentachlorobiphenyl
    • UNII-6GW073T1WI
    • 4-Hydroxy-PCB 106
    • 6GW073T1WI
    • [1,1'-biphenyl]-4-ol, 2',3,3',4',5'-pentachloro-
    • (1,1'-Biphenyl)-4-ol, 2',3,3',4',5'-pentachloro-
    • 192190-09-3
    • DTXSID60172792
    • NS00074036
    • Q27264891
    • [1,1'-Biphenyl]-4-ol, 2',3,3',4',5'-pentachloro- (9CI)
    • SCHEMBL3342313
    • Inchi: 1S/C12H5Cl5O/c13-7-3-5(1-2-9(7)18)6-4-8(14)11(16)12(17)10(6)15/h1-4,18H
    • InChI Key: CGAILIYIKMFHPA-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=CC=1C1C=CC(=C(C=1)Cl)O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 339.87855
  • Monoisotopic Mass: 339.878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.608
  • Boiling Point: 413°C at 760 mmHg
  • Flash Point: 203.5°C
  • Refractive Index: 1.645
  • PSA: 20.23

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